Cas no 888464-53-7 (3-(2E)-but-2-enamido-N-(2,5-dimethoxyphenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(2E)-but-2-enamido-N-(2,5-dimethoxyphenyl)-1-benzofuran-2-carboxamide
• CAS No: 888464-53-7
• MF: C₂₁H₂₀N₂O₅
• MW: 380.393905639648
• CID: 6089881
• PubChem ID: 7205016
• Update Time: 2025-05-19

3-(2E)-but-2-enamido-N-(2,5-dimethoxyphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2E)-but-2-enamido-N-(2,5-dimethoxyphenyl)-1-benzofuran-2-carboxamide
• 3-[[(E)-but-2-enoyl]amino]-N-(2,5-dimethoxyphenyl)-1-benzofuran-2-carboxamide
• AKOS024617281
• AB00677254-01
• F1883-1084
• 888464-53-7
• 3-[(2E)-but-2-enamido]-N-(2,5-dimethoxyphenyl)-1-benzofuran-2-carboxamide
• (E)-3-(but-2-enamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide

• Inchi： 1S/C21H20N2O5/c1-4-7-18(24)23-19-14-8-5-6-9-16(14)28-20(19)21(25)22-15-12-13(26-2)10-11-17(15)27-3/h4-12H,1-3H3,(H,22,25)(H,23,24)/b7-4+
• InChI Key： RKBCRPQCIPFUOK-QPJJXVBHSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)/C=C/C)=C1C(NC1=CC(OC)=CC=C1OC)=O

Computed Properties

• Exact Mass: 380.13722174g/mol
• Monoisotopic Mass: 380.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 89.8Ų

Additional information on 3-(2E)-but-2-enamido-N-(2,5-dimethoxyphenyl)-1-benzofuran-2-carboxamide

Introduction to 3-(2E)-but-2-enamido-N-(2,5-dimethoxyphenyl)-1-benzofuran-2-carboxamide (CAS No. 888464-53-7)

3-(2E)-but-2-enamido-N-(2,5-dimethoxyphenyl)-1-benzofuran-2-carboxamide, identified by its Chemical Abstracts Service (CAS) number 888464-53-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a conjugated system of a benzofuran core with amide and enamine functional groups, presents a unique structural framework that makes it a promising candidate for further exploration in drug discovery and development.

The structural composition of 3-(2E)-but-2-enamido-N-(2,5-dimethoxyphenyl)-1-benzofuran-2-carboxamide encompasses several key pharmacophoric elements. The benzofuran moiety, known for its presence in various bioactive natural products and synthetic drugs, contributes to the molecule's potential interactions with biological targets. Additionally, the amide and enamine groups introduce polar and hydrogen bonding capabilities, which are crucial for modulating binding affinities and selectivity in drug-receptor interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacological properties of 3-(2E)-but-2-enamido-N-(2,5-dimethoxyphenyl)-1-benzofuran-2-carboxamide with greater precision. Studies suggest that the presence of the 2,5-dimethoxyphenyl group enhances the compound's solubility and metabolic stability, making it a favorable candidate for oral administration. Furthermore, the conjugated double bond system in the butenamido portion may contribute to electronic tuning, affecting its reactivity and interaction with biological systems.

In the realm of medicinal chemistry, the synthesis of 3-(2E)-but-2-enamido-N-(2,5-dimethoxyphenyl)-1-benzofuran-2-carboxamide has been optimized through multi-step organic reactions, including condensation, cyclization, and functional group transformations. The use of advanced synthetic methodologies has allowed for the introduction of structural diversity while maintaining high yields and purity. These advancements have laid the groundwork for large-scale production and further pharmacological evaluation.

One of the most compelling aspects of 3-(2E)-but-2-enamido-N-(2,5-dimethoxyphenyl)-1-benzofuran-2-carboxamide is its potential in addressing unmet medical needs. Current research indicates that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in inflammatory diseases, neurodegenerative disorders, and cancer. The benzofuran scaffold is particularly noteworthy, as it has been reported to interact with targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory pathways.

The dimethoxy substitution pattern on the phenyl ring is another critical feature that influences the compound's biological activity. Dimethoxy groups are known to enhance binding affinity by increasing hydrophobic interactions and electronic effects. This modification has been strategically employed in various drug molecules to improve their pharmacokinetic profiles. In 3-(2E)-but-2-enamido-N-(2,5-dimethoxyphenyl)-1-benzofuran-2-carboxamide, these groups may play a pivotal role in modulating its interaction with specific biological targets.

Recent preclinical studies have demonstrated promising results when 3-(2E)-but-2-enamido-N-(2,5-dimethoxyphenyl)-1-benzofuran-2-carboxamide was tested in cell-based assays and animal models. The compound showed significant reduction in pro-inflammatory cytokine production, suggesting its potential as an anti-inflammatory agent. Moreover, its ability to cross the blood-brain barrier has been observed in certain models, indicating its feasibility for treating central nervous system (CNS) disorders.

The enamine functionality in 3-(2E)-but-2-enamido-N-(2,5-dimethoxyphenyl)-1-benzofuran-2-carboxamide is particularly intriguing from a chemical biology perspective. Enamines are known to exhibit versatile reactivity and can participate in various biochemical transformations. This feature may enable the compound to engage with multiple biological pathways simultaneously, providing a multitargeted approach to therapy. Such multifunctionality is increasingly recognized as a key strategy in developing next-generation therapeutics.

From a synthetic chemistry standpoint, 3-(2E)-but-2-enamido-N-(2,5-dimethoxyphenyl)-1-benzofuran-2-carboxamide exemplifies the elegance of heterocyclic chemistry. The integration of benzofuran with amide and enamine moieties creates a scaffold that is both structurally diverse and biologically relevant. The synthesis involves sophisticated transformations such as intramolecular cyclization and metal-catalyzed coupling reactions, showcasing the ingenuity of modern organic synthesis.

The pharmaceutical industry continues to invest heavily in exploring novel heterocyclic compounds like 3-(2E)-but-2-enamido-N-(2,5-dimethoxyphenyl)-1-benzofuran-2-carboxamide due to their vast potential therapeutic applications. The benzofuran core is particularly favored for its structural versatility and reported bioactivity across multiple disease areas. As research progresses, it is anticipated that more derivatives will be synthesized and evaluated for their pharmacological efficacy.

In conclusion,3-(۲E)–but–۲–enamido–N–(۲،۵–dimethoxyphenyl)–۱–benzofuran–۲–carboxamide (CAS No. 888464–53–7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features combined with promising preclinical data make it a compelling candidate for further development into novel therapeutic agents. As our understanding of biological mechanisms continues to evolve，compounds like this will play an increasingly important role in addressing complex diseases worldwide。